Cas no 850589-37-6 (3-Chloro-4-hydrazinecarbonylphenylboronic acid)

• Product Name: 3-Chloro-4-hydrazinecarbonylphenylboronic acid
• CAS No: 850589-37-6
• MF: C₇H₈BClN₂O₃
• MW: 214.41402053833
• MDL: MFCD07363764
• CID: 720633
• Update Time: 2025-10-25

3-Chloro-4-hydrazinecarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(hydrazinecarbonyl)phenyl)boronic acid
• 3-Chloro-4-(hydrazinocarbonyl)benzeneboronic acid
• [3-chloro-4-(hydrazinecarbonyl)phenyl]boronic acid
• 3-Chloro-4-hydrazinecarbonylphenylboronic acid
• 4-BORONO-2-CHLOROBENZHYDRAZIDE
• OR5760

• MDL： MFCD07363764
• Inchi： 1S/C7H8BClN2O3/c9-6-3-4(8(13)14)1-2-5(6)7(12)11-10/h1-3,13-14H,10H2,(H,11,12)
• InChI Key： GGSCPZNIWIKQJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1C(NN)=O

Computed Properties

• Exact Mass: 214.03200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 144-150
• PSA: 95.58000
• LogP: -0.28550

3-Chloro-4-hydrazinecarbonylphenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 3-Chloro-4-hydrazinecarbonylphenylboronic acid

3-Chloro-4-hydrazinecarbonylphenylboronic Acid (CAS No. 850589-37-6): A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-Chloro-4-hydrazinecarbonylphenylboronic acid (CAS No. 850589-37-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its chloro, hydrazinecarbonyl, and phenylboronic acid functionalities, offers a rich platform for chemical transformations and biological studies.

The molecular structure of 3-Chloro-4-hydrazinecarbonylphenylboronic acid is particularly noteworthy. The presence of the chloro substituent imparts unique electronic properties, making it a valuable building block for the synthesis of complex organic molecules. The hydrazinecarbonyl group, on the other hand, provides a reactive site for various chemical reactions, such as condensations and cyclizations. Additionally, the phenylboronic acid moiety facilitates metal-catalyzed cross-coupling reactions, which are essential in modern synthetic chemistry.

In the realm of medicinal chemistry, 3-Chloro-4-hydrazinecarbonylphenylboronic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, researchers have investigated its ability to inhibit histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative disorders. The compound's ability to form stable complexes with metal ions also makes it a candidate for metal-based drug design.

The versatility of 3-Chloro-4-hydrazinecarbonylphenylboronic acid extends to its use in materials science. Its boronic acid functionality can be exploited for the synthesis of boron-containing polymers and materials with unique properties. These materials have applications in areas such as drug delivery systems, sensors, and catalytic supports. The ability to fine-tune the properties of these materials through chemical modifications further enhances their potential utility.

In addition to its synthetic and biological applications, 3-Chloro-4-hydrazinecarbonylphenylboronic acid has been studied for its role in catalysis. The compound can serve as a ligand or co-catalyst in various transition-metal-catalyzed reactions, improving reaction efficiency and selectivity. This property is particularly valuable in the development of green chemistry processes, where minimizing waste and maximizing atom economy are crucial.

The safety profile of 3-Chloro-4-hydrazinecarbonylphenylboronic acid is another important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

In conclusion, 3-Chloro-4-hydrazinecarbonylphenylboronic acid (CAS No. 850589-37-6) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing challenges.